Cas no 1245514-96-8 (6'-Bromospirocyclohexane-1,2'-indene-1',4(3'H)-dione)

• Product Name: 6'-Bromospirocyclohexane-1,2'-indene-1',4(3'H)-dione
• CAS No: 1245514-96-8
• MF: C₁₄H₁₃BrO₂
• MW: 293.155823469162
• MDL: MFCD22574020
• CID: 2359284
• PubChem ID: 58197205
• Update Time: 2025-09-21

6'-Bromospirocyclohexane-1,2'-indene-1',4(3'H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-bromospiro[3H-indene-2,4'-cyclohexane]-1,1'-dione
• 6-bromospiro [cyclohexane-4,2’-indane]- 1,1‘-dione
• 6'-BROMOSPIRO[CYCLOHEXANE-1,2'-INDENE]-1',4(3'H)-DIONE
• DPXQBNIZPADHOT-UHFFFAOYSA-N
• BCP24640
• TZ000580
• 6'-bromospiro[cyclohexane-1,2'-indene]-1',4 (3'H)-dione
• 6'-bromo-1',3'-dihydrospiro[cyclohexane-1,2'-indene]-1',4-dione
• VZB51496
• A1-25599
• DB-084826
• AS-68822
• SCHEMBL30482
• 1245514-96-8
• 5'-bromo-1',3'-dihydrospiro[cyclohexane-1,2'-indene]-3',4-dione
• CS-0036993
• AKOS027255526
• 6'-Bromospirocyclohexane-1,2'-indene-1',4(3'H)-dione

• MDL： MFCD22574020
• Inchi： 1S/C14H13BrO2/c15-10-2-1-9-8-14(13(17)12(9)7-10)5-3-11(16)4-6-14/h1-2,7H,3-6,8H2
• InChI Key： DPXQBNIZPADHOT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1(C2)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 292.00989g/mol
• Monoisotopic Mass: 292.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 2.4

6'-Bromospirocyclohexane-1,2'-indene-1',4(3'H)-dione Security Information

• Storage Condition：(BD336223)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones